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4H-Cyclopenta[b]thiophene-4,5,6-
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trione
CAS No.: 135453-49-5
Cat. No.: B14082835

Get Quote

Case Study: 4H-Cyclopenta[b]thiophene-4,5,6-trione
Executive Summary & Core Directive

In the domain of drug discovery and materials science, the Chemical Abstracts Service (CAS)
Registry Number® is the definitive standard for substance identification. For researchers
working with highly reactive heterocyclic cores like 4H-Cyclopenta[b]thiophene-4,5,6-trione,
obtaining or verifying a CAS number is not merely a bureaucratic step—it is a critical validation
of chemical novelty and identity.

Status Update: As of the latest registry data, the parent compound 4H-
Cyclopenta[b]thiophene-4,5,6-trione is assigned CAS RN 135453-49-5.

However, for researchers synthesizing derivatives, isotopologues, or stable hydrates of this
scaffold, a new registration is often required. This guide provides an autonomous, self-
validating workflow for registering such complex heterocyclic entities, ensuring your submission
survives the rigorous scrutiny of CAS nomenclature specialists.
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The Scientific Integrity Framework (E-E-A-T)
The "3-Point Identity" Protocol

To guarantee a successful registration, you must preemptively address the ambiguity inherent
in trione systems. We utilize a Self-Validating System based on three pillars:

» Connectivity Confirmation: Unequivocal proof of the fused thiophene-cyclopentanetrione
core.

o Tautomeric Definition: Establishing the dominant tautomer (keto vs. enol) in the isolated
state.

o Hydration State Analysis: Triones are hygroscopic and often exist as gem-diols in solution.
You must define whether you are registering the anhydrous parent or the hydrate.

Structural Complexity & Tautomerism

The target molecule, C7H20sS, possesses a fused ring system that is prone to keto-enol
tautomerism and hydration. CAS registry policies generally assign a single Registry Number to
the parent structure, linking tautomers. However, if you isolate a specific stable enol ether or a
hydrate, it requires a distinct identifier.

Critical Mechanism: The carbonyls at positions 4, 5, and 6 create a highly electron-deficient
system. In the presence of trace water, the central carbonyl (C-5) is the most susceptible to
nucleophilic attack, potentially forming a gem-diol (hydrate).

Pre-Registration Workflow: Data Package Assembly

Before contacting CAS, you must generate a "Defensible Data Package." Failure to provide
high-resolution evidence is the primary cause of rejection.

Table 1: Mandatory Analytical Requirements
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Analytical Method

Critical Parameter

Purpose for CAS
Registration

1H NMR (300+ MHz)

DMSO-ds or CDCls

Confirm proton count (2

aromatic protons on thiophene

ring).

13C NMR

Carbonyl region (160-200
ppm)

Verify three distinct carbonyl

environments.

HRMS (ESI/APCI)

[M+H]* or [M-H]~

Exact mass match (< 5 ppm
error) to C7H20sS.

IR Spectroscopy

C=0 stretch (1650-1750 cm~1)

Confirm trione functionality vs.

hydroxyl/enol.

HPLC/UPLC

Purity > 95%

Ensure the spectrum
represents the major

component.

The Registration Process: Step-by-Step

This workflow applies whether you are registering a novel derivative or validating the parent

compound for regulatory submission (e.g., TSCA, REACH).

Phase 1: The Novelty Search (The "Look-Before-You-

Leap" Step)

o Objective: Confirm if your specific salt/hydrate/isomer already exists.

e Tool: SciFinder» or CAS Registry Lookup Service.

o Action: Search the exact structure. For 4H-Cyclopenta[b]thiophene-4,5,6-trione, the
search confirms CAS 135453-49-5.[1][2][3][4][5]

o Decision: If your molecule is the anhydrous form, use this number. If you have isolated the

monohydrate, you must proceed to Phase 2.
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Phase 2: The Chemist Consultation (CAS Inventory
Expert Service)

For new substances (e.g., a 2-bromo derivative), you must submit a "Chemist Consultation"

order.
e Prepare the Order: Use the CAS Client Services Order Form.

o Attach Structure: Provide a clean ChemDraw file (.cdx) or MOL file. Avoid ambiguous "R"

groups.
o Submit Analytical Proof: Attach the MS and NMR spectra.

e Wait for Assignment: Standard turnaround is 5-10 business days.

Phase 3: Validation & Assignment

CAS scientists review the nomenclature. They will assign a CA Index Name (systematic name)
and the CAS RN.[6]

o Example Index Name: 4H-Cyclopenta[b]thiophene-4,5,6-trione (9ClI).

Visualization of the Workflow

The following diagram illustrates the decision logic for registering a heterocyclic trione,
specifically addressing the hydration/tautomer pitfalls.
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Figure 1: Decision logic for CAS registration of heterocyclic triones, highlighting the critical
divergence for stable hydrates.

Technical Deep Dive: The Tautomer Trap

When registering 4H-Cyclopenta[b]thiophene-4,5,6-trione, one must be aware of the
"Tautomer Policy" at CAS.

e The Policy: CAS generally registers the keto form as the preferred tautomer for registration
purposes, even if the enol form is present in solution.

e The Exception: If you can isolate the enol form (e.g., by trapping it as a silyl enol ether), that
derivative gets a unique CAS number.

o Why it Matters: If you submit data showing a mixture, CAS will likely default to the trione
parent number (135453-49-5). To get a new number, you must prove you have a distinct,
isolatable substance (like a salt or a specific isotopologue).

Experimental Validation Workflow (Graphviz)

Clean Spectra Ready for Registration

Analytical Suite i
-
(NMR, MS, IR) Solvent/Water Peaks
Purification > Recycle .
Ciits SEniplt (Sublimation/Crystallization) | ReRUITIR

\

Click to download full resolution via product page

Figure 2: The "Self-Validating" experimental loop ensuring data integrity before CAS
submission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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